Cas no 2305080-45-7 ((R)-1-Benzyl-3-methyl-[1,4]diazepane dihydrochloride)

(R)-1-Benzyl-3-methyl-[1,4]diazepane dihydrochloride is a chiral diazepane derivative with applications in pharmaceutical research and organic synthesis. The compound features a benzyl substituent at the 1-position and a methyl group at the 3-position, contributing to its stereochemical specificity. As a dihydrochloride salt, it offers enhanced solubility and stability, facilitating handling and storage. This intermediate is valuable in the development of bioactive molecules, particularly in medicinal chemistry for targeting neurological and receptor-based pathways. Its well-defined stereochemistry ensures precise reactivity in asymmetric synthesis. The high purity and consistent quality of the compound make it a reliable choice for research requiring enantiomerically enriched building blocks.

(R)-1-Benzyl-3-methyl-[1,4]diazepane dihydrochloride structure

2305080-45-7 structure

Product Name:(R)-1-Benzyl-3-methyl-[1,4]diazepane dihydrochloride

CAS No:2305080-45-7

MF:C₁₃H₂₂Cl₂N₂

MW:277.233181476593

MDL:MFCD31693643

CID:4777080

Update Time:2026-02-27

(R)-1-Benzyl-3-methyl-[1,4]diazepane dihydrochloride Chemical and Physical Properties

Names and Identifiers

- (R)-1-Benzyl-3-methyl-[1,4]diazepane dihydrochloride
- SB35733
- (R)-1-Benzyl-3-methyl-1,4-diazepane dihydrochloride
- MDL： MFCD31693643
- Inchi： 1S/C13H20N2.2ClH/c1-12-10-15(9-5-8-14-12)11-13-6-3-2-4-7-13;;/h2-4,6-7,12,14H,5,8-11H2,1H3;2*1H/t12-;;/m1../s1
- InChI Key： PDFBGUMDLUWKAX-CURYUGHLSA-N
- SMILES： Cl.Cl.N1(CC2C=CC=CC=2)CCCN[C@H](C)C1

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 175
Topological Polar Surface Area: 15.3

(R)-1-Benzyl-3-methyl-[1,4]diazepane dihydrochloride Pricemore >>

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